Cas no 1781525-44-7 (2-(3-cyano-4-fluorophenyl)-3-methylbutanoic acid)

• Product Name: 2-(3-cyano-4-fluorophenyl)-3-methylbutanoic acid
• CAS No: 1781525-44-7
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 6397690
• PubChem ID: 84787806
• Update Time: 2025-10-29

2-(3-cyano-4-fluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyano-4-fluorophenyl)-3-methylbutanoic acid
• EN300-1729459
• 1781525-44-7

• Inchi： 1S/C12H12FNO2/c1-7(2)11(12(15)16)8-3-4-10(13)9(5-8)6-14/h3-5,7,11H,1-2H3,(H,15,16)
• InChI Key： FFDFNOVDLSXRJL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 221.08520679g/mol
• Monoisotopic Mass: 221.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1Ų

Additional information on 2-(3-cyano-4-fluorophenyl)-3-methylbutanoic acid

Introduction to 2-(3-cyano-4-fluorophenyl)-3-methylbutanoic acid (CAS No. 1781525-44-7)

2-(3-cyano-4-fluorophenyl)-3-methylbutanoic acid, identified by the CAS number 1781525-44-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a benzylic side chain with both cyano and fluorine substituents, alongside a methylbutanoic acid backbone. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of 2-(3-cyano-4-fluorophenyl)-3-methylbutanoic acid is particularly intriguing due to its potential pharmacological applications. The cyano group (-CN) is known for its ability to enhance binding affinity and metabolic stability, while the fluorine atom (-F) introduces lipophilicity and modulates electronic properties, which are critical factors in drug design. These features have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 2-(3-cyano-4-fluorophenyl)-3-methylbutanoic acid has emerged as a key intermediate in the synthesis of several lead compounds targeting various diseases. Its role in the development of kinase inhibitors, particularly those targeting aberrantly expressed enzymes in cancer, has been extensively studied. The fluorinated aromatic ring segment is particularly noteworthy, as it has been shown to improve drug-like properties such as solubility and bioavailability.

One of the most compelling aspects of 2-(3-cyano-4-fluorophenyl)-3-methylbutanoic acid is its versatility in synthetic chemistry. The compound serves as a versatile building block for constructing more complex molecules through various coupling reactions, including amide bond formation and Suzuki-Miyaura cross-coupling. These reactions are fundamental in the synthesis of peptidomimetics and other bioactive scaffolds. Furthermore, the cyano group can be further functionalized, allowing for the introduction of additional pharmacophores or modifications to optimize biological activity.

The pharmaceutical industry has been particularly interested in derivatives of 2-(3-cyano-4-fluorophenyl)-3-methylbutanoic acid due to their potential as scaffolds for next-generation drugs. For instance, studies have demonstrated its utility in generating novel inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory pathways and are implicated in autoimmune diseases such as rheumatoid arthritis. The ability to fine-tune the electronic and steric properties of this compound through structural modifications offers a strategic advantage in drug development.

Recent advances in computational chemistry have further enhanced the understanding of how 2-(3-cyano-4-fluorophenyl)-3-methylbutanoic acid interacts with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to protein pockets involved in enzyme inhibition, suggesting its potential as an allosteric modulator. Such insights have guided the design of more potent analogs with improved pharmacokinetic profiles.

The synthetic pathways for producing 2-(3-cyano-4-fluorophenyl)-3-methylbutanoic acid have also seen significant refinement. Modern synthetic techniques, including flow chemistry and catalytic hydrogenation, have enabled more efficient and scalable production processes. These advancements not only reduce costs but also minimize waste, aligning with the growing emphasis on sustainable chemistry practices.

In conclusion, 2-(3-cyano-4-fluorophenyl)-3-methylbutanoic acid (CAS No. 1781525-44-7) represents a cornerstone molecule in contemporary medicinal chemistry research. Its unique structural features and versatile reactivity make it an indispensable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in addressing unmet medical needs is poised to grow even further.